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Compound of Interest

Compound Name: 2,4-Dichloro-5-nitrophenol

Cat. No.: B104017 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2,4-Dichloro-5-nitrophenol in a laboratory setting. The information

is intended for researchers, scientists, and drug development professionals to ensure safe

handling and minimize exposure risks.

Chemical Identifier:

Name: 2,4-Dichloro-5-nitrophenol

CAS Number: 39489-77-5

Hazard Identification and Classification
2,4-Dichloro-5-nitrophenol is classified as a hazardous chemical.[1] It is crucial to understand

its potential health effects to ensure proper handling.

GHS Hazard Statements:

Harmful if swallowed, in contact with skin, or if inhaled.[1][2]

Causes skin irritation.[1][2]

Causes serious eye irritation.[1][2]

May cause respiratory irritation.[1][2]
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Hazard Classification Category

Acute Oral Toxicity Category 4

Acute Dermal Toxicity Category 4

Acute Inhalation Toxicity Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Irritation Category 2

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory system)

Data sourced from Fisher Scientific Safety Data Sheet.[1]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent exposure. The following table

summarizes the required PPE for handling 2,4-Dichloro-5-nitrophenol.
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Body Part PPE Recommendation Standard/Specification

Eyes/Face
Safety goggles with side-

shields or a face shield.

Conforming to EN166 (EU) or

NIOSH (US) approved (29

CFR 1910.133).[1]

Skin

Chemical-resistant gloves, a

lab coat, and closed-toe

shoes. For potential splashes,

an impervious apron is

recommended.

Gloves tested according to EN

374.[3]

Hands

Wear appropriate protective

gloves. Nitrile gloves may

provide splash protection but

should be changed

immediately upon contact. For

more direct or prolonged

contact, consider thicker, more

resistant materials like butyl

rubber or neoprene.[4]

Always check the

manufacturer's glove

compatibility chart for specific

breakthrough times.

Respiratory

Use only in a well-ventilated

area, preferably within a

chemical fume hood. If dust

formation is likely or ventilation

is inadequate, a

NIOSH/MSHA-approved

respirator with a particulate

filter is necessary.

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[1][3]

Operational Plan: Step-by-Step Handling Procedure
This section provides a procedural workflow for the safe handling of 2,4-Dichloro-5-
nitrophenol from preparation to post-experiment cleanup.

1. Preparation and Engineering Controls:
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Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[1]

Work exclusively in a well-ventilated area, such as a certified chemical fume hood, to

minimize inhalation exposure.[1][2]

Before starting, ensure all necessary PPE is available and in good condition.

Prepare all necessary equipment and reagents to avoid interruptions during handling.

2. Handling the Chemical:

Wear all required PPE as specified in the table above.

Avoid the formation of dust and aerosols.[1][2]

Do not eat, drink, or smoke in the handling area.[1]

Measure and dispense the chemical carefully to prevent spills.

Keep the container tightly closed when not in use.[1]

3. Post-Handling and Cleanup:

Wash hands and any exposed skin thoroughly with soap and water after handling.[1]

Decontaminate all work surfaces and equipment after use.

Remove and dispose of contaminated gloves and other disposable PPE as hazardous

waste.

Contaminated clothing should be removed and washed before reuse.[1]

Emergency Procedures
First-Aid Measures:
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Exposure Route First-Aid Instructions

Inhalation

Move the victim to fresh air and keep them at

rest in a comfortable breathing position. If

feeling unwell, call a POISON CENTER or

doctor.[1]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. If skin irritation occurs, seek

medical advice. Remove contaminated clothing

and wash it before reuse.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1]

Ingestion
Rinse the mouth with water. Call a POISON

CENTER or doctor if you feel unwell.[1]

Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection.

For solid spills, carefully sweep up the material and place it into a suitable, labeled container

for disposal. Avoid generating dust.[1]

Do not allow the chemical to enter drains or waterways.

Disposal Plan
All waste containing 2,4-Dichloro-5-nitrophenol, including contaminated PPE and cleaning

materials, must be treated as hazardous waste.

Waste Collection: Collect all chemical waste in a clearly labeled, sealed, and compatible

container. The label should read "HAZARDOUS WASTE" and include the chemical name.
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Storage: Store waste containers in a designated, well-ventilated, and secure area,

segregated from incompatible materials.

Disposal: Dispose of the contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[1] Do not dispose of it in the

environment.

Workflow for Safe Handling of 2,4-Dichloro-5-
nitrophenol
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Workflow for Safe Handling of 2,4-Dichloro-5-nitrophenol

Preparation

Handling

Cleanup & Disposal Emergency Response

Don Appropriate PPE

Prepare Work Area in Fume Hood

Gather Materials and Reagents

Weigh/Measure Chemical

Perform Experimental Procedure

Decontaminate Surfaces and Equipment Spill Occurs Personal Exposure

Dispose of Contaminated PPE

Segregate and Store Hazardous Waste

Follow Spill Response Protocol Administer First Aid and Seek Medical Attention

Click to download full resolution via product page

Caption: A logical workflow for handling 2,4-Dichloro-5-nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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